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Cat. No.: B576911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic

distribution of Nickel-60 (⁶⁰Ni). It is designed to serve as a core reference for researchers,

scientists, and professionals in drug development who require precise data on nickel isotopes.

This document details the isotopic composition of natural nickel, with a specific focus on ⁶⁰Ni,

and outlines the rigorous experimental methodologies employed for its determination.

Isotopic Distribution of Nickel
Naturally occurring nickel is a composite of five stable isotopes. Among these, Nickel-58 is the

most abundant. The isotopic composition of nickel has been meticulously determined through

various analytical techniques, with the values provided in this guide representing a consensus

from multiple high-precision measurements.

Table 1: Isotopic Abundance of Naturally Occurring Nickel Isotopes
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Isotope Atomic Mass (Da)
Natural Abundance (atom
%)

⁵⁸Ni 57.935342 68.077[1]

⁶⁰Ni 59.930786 26.223[2][3]

⁶¹Ni 60.931056 1.140[4]

⁶²Ni 61.928345 3.634[4]

⁶⁴Ni 63.927967 0.926

Note: The uncertainties in the last digits of the abundance values are on the order of 1-5.

Focus on Nickel-60
Nickel-60 is a stable isotope of significant interest in various scientific fields, including geology

and nuclear physics. It is the daughter product of the extinct radionuclide Iron-60 (⁶⁰Fe), which

had a half-life of 2.62 million years.[5] The abundance of ⁶⁰Ni in extraterrestrial materials can,

therefore, provide insights into the early history of the solar system.[1][5][6]

Table 2: Key Properties of Nickel-60

Property Value

Symbol ⁶⁰Ni

Atomic Number (Z) 28

Mass Number (A) 60

Neutron Number (N) 32

Isotopic Mass (u) 59.930786(3)

Natural Abundance (mole fraction %) 26.2231(150)

Half-life Stable

Nuclear Spin 0+

Parent Nuclides ⁶⁰Co, ⁶⁰Cu
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Experimental Protocols for Isotopic Analysis
The determination of the isotopic abundance of nickel requires highly sensitive and precise

analytical instrumentation. The following sections detail the methodologies for three primary

techniques: Thermal Ionization Mass Spectrometry (TIMS), Multicollector Inductively Coupled

Plasma Mass Spectrometry (MC-ICP-MS), and Gas Chromatography-Mass Spectrometry (GC-

MS).

Thermal Ionization Mass Spectrometry (TIMS)
TIMS is a highly accurate and precise method for determining isotope ratios. The protocol

involves the following key steps:

Sample Preparation:

Dissolution: The sample is completely dissolved, often using strong acids.

Chemical Separation: The nickel is chemically separated from the sample matrix using ion

exchange chromatography to eliminate isobaric interferences.

Filament Loading: A purified nickel solution is loaded onto a metal filament (e.g., rhenium).

Mass Spectrometry Analysis:

Ionization: The filament is heated to a high temperature in the mass spectrometer's ion

source, causing the nickel atoms to ionize.

Acceleration and Focusing: The resulting ions are accelerated by a high voltage and focused

into a beam.

Mass Separation: The ion beam passes through a strong magnetic field, which separates the

ions based on their mass-to-charge ratio.

Detection: The separated ion beams are collected by multiple detectors (Faraday cups),

allowing for the simultaneous measurement of different isotopes.

Data Acquisition: The ion currents are measured, and the ratios of the different nickel

isotopes are calculated.
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Multicollector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
MC-ICP-MS offers high sample throughput and is suitable for a wide range of sample types.

The general workflow is as follows:

Sample Preparation:

Digestion: Solid samples are typically digested using a microwave-assisted acid digestion

protocol.

Chromatographic Purification: A two-step ion exchange chromatography procedure is often

employed to separate nickel from the matrix elements. The first step uses a cation exchange

resin, followed by a second step with a nickel-specific resin.

Mass Spectrometry Analysis:

Nebulization: The sample solution is introduced into a nebulizer, which converts it into a fine

aerosol.

Ionization: The aerosol is transported into an argon plasma, which ionizes the nickel atoms.

Ion Focusing and Mass Analysis: The ions are extracted from the plasma and focused into a

beam, which is then separated by a magnetic sector analyzer.

Detection: Multiple collectors simultaneously measure the ion beams of the different nickel

isotopes.

Data Correction: The raw data is corrected for instrumental mass bias and potential spectral

interferences.

Gas Chromatography-Mass Spectrometry (GC-MS)
For GC-MS analysis, nickel must be converted into a volatile compound.

Sample Preparation and Derivatization:

Sample Dissolution: The sample is brought into an acidic solution.
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Complexation: Nickel is chelated with a suitable ligand, such as diethyl dithiocarbamate

(DEDTC), to form a volatile complex, Ni(DEDTC)₂.

Extraction: The nickel complex is extracted into an organic solvent (e.g., chloroform).

GC-MS Analysis:

Injection: The organic extract is injected into the gas chromatograph.

Separation: The volatile nickel complex is separated from other components in the sample

on a chromatographic column.

Ionization and Fragmentation: As the complex elutes from the column, it enters the mass

spectrometer, where it is ionized (typically by electron impact) and fragmented.

Mass Analysis: The mass-to-charge ratios of the resulting ions are determined by a mass

analyzer (e.g., a quadrupole).

Isotopic Ratio Determination: The isotopic distribution of nickel is determined from the mass

spectrum of the molecular ion or characteristic fragments containing nickel.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of nickel isotopic

abundance using mass spectrometry.
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Caption: Generalized workflow for nickel isotopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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